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Compound of Interest

Compound Name: 1,2,5-Trimethylpiperidin-4-one

Cat. No.: B1268293

An In-depth Technical Guide to 1,2,5-Trimethylpiperidin-4-one

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of 1,2,5-trimethylpiperidin-4-one, tailored for researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties

1,2,5-Trimethylpiperidin-4-one is a synthetic organic compound that serves as a key
intermediate in the production of various pharmaceuticals, including the opioid analgesic
Promedol.[1] Its chemical and physical properties are summarized below.
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Property Value Source
Molecular Formula CsHi1sNO 2131141511611 71
Molecular Weight 141.21 g/mol [21[4]6]1[71[8]
Boiling Point 203.362 °C at 760 mmHg [31[5]1[8]
Density 0.917 g/cm? [31[5]

Flash Point 71.126 °C [3][5][8]
Topological Polar Surface Area  20.3 A2 [2][4]
Hydrogen Bond Donor Count 0 [2][4]
CH:);i:[gen Bond Acceptor ) ]
XLogP3-AA 0.7 [2]

Chemical Structure and Identifiers

The structural identity of 1,2,5-trimethylpiperidin-4-one is well-defined by various chemical

nomenclature and registration systems.

Identifier Value
IUPAC Name 1,2,5-trimethylpiperidin-4-one[2][4]
CAS Number 7516-33-8[2][3][6]
SMILES CC1CC(=0)C(CN1C)CI2][4]17]
inChi InChI=1S/C8H15NO/c1-6-5-9(3)7(2)4-
n
8(6)10/h6-7H,4-5H2,1-3H3[2][4][9]
VQHHMWWQNKUPKH-UHFFFAOY SA-N[2][4]
InChlKey
[°]
1,2,5-Trimethyl-4-piperidone, 4-Piperidinone,
Synonyms

1,2,5-trimethyl-[2][3][4][6]
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Below is a 2D visualization of the chemical structure of 1,2,5-trimethylpiperidin-4-one.
Caption: 2D structure of 1,2,5-trimethylpiperidin-4-one.

Experimental Protocols: Synthesis

A documented method for the synthesis of 1,2,5-trimethylpiperidin-4-one involves the
reaction of isopropenyl-2-chloropropylketone with methylamine.[1] This procedure is outlined as
an improved method for producing the compound, which is a semi-product for the synthesis of
the drug promedol.[1]

Objective: To synthesize 1,2,5-trimethylpiperidin-4-one.

Materials:

Isopropenyl-2-chloropropylketone solution in methylene chloride

Aqueous solution of methylamine (25%)[1]

Methylene chloride

Separatory funnel

Distillation apparatus
Procedure:

e The reaction is initiated by interacting a solution of isopropenyl-2-chloropropylketone in
methylene chloride with an aqueous solution of methylamine.[1] The molar ratio of the
chlorinated ketone to methylamine should be maintained at 1:(2-2.25).[1]

e The reaction mixture is maintained at a temperature not exceeding 40-45 °C with constant
stirring for 2 hours.[1]

 After the reaction period, the mixture is cooled to room temperature and transferred to a
separatory funnel.[1]
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» The lower organic layer is separated and transferred to a distillation flask. The aqueous layer
is discarded.[1]

» Methylene chloride is stripped from the organic layer at atmospheric pressure.[1]

e The remaining residue is distilled under vacuum (boiling point of 56 °C at 3 mm Hg) to yield
the final product, 1,2,5-trimethylpiperidin-4-one.[1]

This method reportedly improves upon previous syntheses by reducing the process duration,
eliminating secondary stages like steaming and extraction, and decreasing raw material
consumption.[1]

Reactivity and Applications

1,2,5-Trimethylpiperidin-4-one is a versatile building block in organic synthesis. Its primary
application is in the pharmaceutical industry as a key intermediate for synthesizing various
drugs.[1][3] It is also utilized in the agrochemical industry for the production of pesticides and
herbicides.[3] The reactivity of the piperidone ring system allows for a range of chemical
transformations, making it a valuable component in the creation of complex molecules.[3]

Spectral Data

Spectroscopic data is crucial for the structural elucidation and confirmation of 1,2,5-
trimethylpiperidin-4-one.

» 13C NMR Spectroscopy: Spectral data for 1,2,5-trimethylpiperidin-4-one is available and
has been recorded on instruments such as the Varian HA-100.[2][9]

e Mass Spectrometry (GC-MS): GC-MS data for this compound is available in the NIST Mass
Spectrometry Data Center.[2][9]

The logical workflow for the identification and characterization of 1,2,5-trimethylpiperidin-4-
one is depicted below.
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Caption: Workflow for synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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